Cas no 681810-19-5 (Methanesulfonamide, N-[3-fluoro-4-(isothiocyanatomethyl)phenyl]-)

• Product Name: Methanesulfonamide, N-[3-fluoro-4-(isothiocyanatomethyl)phenyl]-
• CAS No: 681810-19-5
• MF: C₉H₉FN₂O₂S₂
• MW: 260.308362722397
• CID: 1725871
• Update Time: 2024-11-27

Methanesulfonamide, N-[3-fluoro-4-(isothiocyanatomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-fluoro-4-(isothiocyanatomethyl)phenyl]-

• Inchi： 1S/C9H9FN2O2S2/c1-16(13,14)12-8-3-2-7(5-11-6-15)9(10)4-8/h2-4,12H,5H2,1H3
• InChI Key： WDLIZBSHSXTMPY-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(CN=C=S)C(F)=C1)(=O)=O

Computed Properties

• Exact Mass: 260.00907

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 393.5±52.0 °C(Predicted)
• PSA: 58.53
• pka: 7.28±0.10(Predicted)